Cas no 139481-72-4 (Trityl candesartan)
Trityl candesartan is a protected derivative of candesartan, an angiotensin II receptor antagonist used in cardiovascular research and pharmaceutical development. The trityl (triphenylmethyl) group enhances the compound's stability, facilitating selective deprotection during synthetic processes. This intermediate is particularly valuable in the controlled synthesis of candesartan and its analogs, ensuring high purity and yield. Its utility lies in enabling precise modifications to the candesartan scaffold, supporting structure-activity relationship studies. Researchers favor trityl candesartan for its compatibility with orthogonal protecting group strategies, streamlining multi-step syntheses. The compound is typically handled under inert conditions to preserve its reactivity and integrity.
Trityl candesartan structure
Product Name:Trityl candesartan
CAS No:139481-72-4
MF:C43H34N6O3
MW:682.768469333649
MDL:MFCD08436154
CID:64602
PubChem ID:10312563
Update Time:2025-11-02
Trityl candesartan Chemical and Physical Properties
Names and Identifiers
-
- Trityl Candesartan
- 2-Ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid
- N-Trityl Candesartan
- TRITYL CANDESARTAN ( FOR CANDESARTAN CILEXETIL )
- 2-Ethoxy-1-[[(2'-(1-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-yl)methyl]benzimidazole-7-carboxylic acid
- 2-ethoxy-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
- 2-ethoxy-1-((2'-(1-trityl-1h-tetrazol-5-yl)biphenyl-4-yl)methyl)-1h-benzo[d]imidazole-7-carboxylic acid
- BEN645
- VBMKOTRJWPIKMG-UHFFFAOYSA-N
- C43H34N6O3
- BCP12746
- CT0129
- MFC
- CS-W006659
- MFCD08436154
- SCHEMBL498030
- FT-0652450
- 2-ethoxy-1-[{2'-[1-(trityl)-1H-tetrazol-5-yl]-biphenyl-4-yl}-methyl]-1H-benzimidazole-7-carboxylic acid
- Tritylcandesartan
- 2-Ethoxy-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid
- DS-1153
- AKOS015896035
- 2-Ethoxy-1-[[(2 inverted exclamation mark -(1-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-yl-)methyl]benzimidazole-7-carboxylicacid
- (Trityl candesartan)2-Ethoxy-1-[[2-(2-Triphenyl Methyl)-2H-Tetrazole-5-YL](1,1-Biphenyl)-4-YL]Methyl]Benzimidazole-2-Carboxylic Acid
- AC-1477
- 2-ethoxy-1-[[2'-(N-triphenylmethyltetrazol-5-yl)-biphenyl-4-yl]methyl]benzimidazole-7-carboxylic acid
- 2-ethoxy-1-{[2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylic acid
- 2-ethoxy-l-[[2'-(N-triphenylmethyl-tetrazol-5-yl) biphenyl-4-yl]methyl]benzimidazole-7-carboxylic acid
- 2-ethoxy-1-[[2'-(N-triphenylmethyltetrazol-5-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylic acid
- J-007282
- DTXSID40437932
- AM90290
- 2-ethoxy-1-({2'-[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]-[1,1'-biphenyl]-4-yl}methyl)-1H-1,3-benzodiazole-7-carboxylic acid
- 139481-72-4
- A807547
- 2-ethoxy-1-[[2'-(1-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-benzimidazole-7-carboxylic acid
- 2-ethoxy-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid;Trityl candesartan
- 1H-BENZIMIDAZOLE-7-CARBOXYLIC ACID, 2-ETHOXY-1-[[2'-[1-(TRIPHENYLMETHYL)-1H-TETRAZOL-5-YL][1,1'-BIPHENYL]-4-YL]METHYL]-
- 2-Ethoxy-1-{[2'-(1-trityl-1H-tetrazol-5-yl)-4-biphenylyl]methyl}-1H-benzimidazole-7-carboxylic acid
- AB44950
- 2-ETHOXY-3-({2'-[1-(TRIPHENYLMETHYL)-1,2,3,4-TETRAZOL-5-YL]-[1,1'-BIPHENYL]-4-YL}METHYL)-1,3-BENZODIAZOLE-4-CARBOXYLIC ACID
- Trityl candesartan
-
- MDL： MFCD08436154
- Inchi： 1S/C43H34N6O3/c1-2-52-42-44-38-24-14-23-37(41(50)51)39(38)48(42)29-30-25-27-31(28-26-30)35-21-12-13-22-36(35)40-45-46-47-49(40)43(32-15-6-3-7-16-32,33-17-8-4-9-18-33)34-19-10-5-11-20-34/h3-28H,2,29H2,1H3,(H,50,51)
- InChI Key： VBMKOTRJWPIKMG-UHFFFAOYSA-N
- SMILES： O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 682.26900
- Monoisotopic Mass: 682.26923897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 52
- Rotatable Bond Count: 11
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108
- XLogP3: 8.9
Experimental Properties
- Color/Form: Powder
- Density: No data available
- Melting Point: 163-165 ºC
- Boiling Point: 908.6°C at 760 mmHg
- Flash Point: No data available
- Refractive Index: 1.677
- PSA: 107.95000
- LogP: 8.34220
- Vapor Pressure: No data available
Trityl candesartan Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H302 (100%) H400 (90%) H410 (90%)
- Storage Condition：Sealed in dry,Room Temperature
Trityl candesartan Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Trityl candesartan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160539-1g |
2-Ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid |
139481-72-4 | 95+% | 1g |
$131 | 2021-08-05 | |
| Chemenu | CM160539-5g |
2-Ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid |
139481-72-4 | 95+% | 5g |
$359 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ676-200mg |
Trityl candesartan |
139481-72-4 | 97% | 200mg |
56.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ676-5g |
Trityl candesartan |
139481-72-4 | 97% | 5g |
553.0CNY | 2021-07-13 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80588-5mg |
Trityl candesartan |
139481-72-4 | 98.0% | 5mg |
¥200 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ676-100mg |
Trityl candesartan |
139481-72-4 | 97% | 100mg |
239CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ676-250mg |
Trityl candesartan |
139481-72-4 | 97% | 250mg |
471CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ676-1g |
Trityl candesartan |
139481-72-4 | 97% | 1g |
158.0CNY | 2021-07-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T59170-250mg |
Trityl candesartan |
139481-72-4 | 97% | 250mg |
¥56.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T59170-5g |
Trityl candesartan |
139481-72-4 | 97% | 5g |
¥464.0 | 2023-09-06 |
Trityl candesartan Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:139481-72-4)三苯甲基坎地沙坦
Order Number:LE2475464
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:139481-72-4)Trityl candesartan
Order Number:sfd22205
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:139481-72-4)Trityl candesartan
Order Number:A807547
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):309.0
Email:sales@amadischem.com
Trityl candesartan Related Literature
-
Kenji Matsuno,Hiroshi Yamazaki,Yoshinobu Isaka,Kazushige Takai,Yuka Unno,Naohisa Ogo,Yoshinobu Ishikawa,Satoshi Fujii,Osamu Takikawa,Akira Asai Med. Chem. Commun. 2012 3 475
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